N-(5-chloro-1,8-naphthyridin-2-yl)acetamide

• IUPAC Name: N-(5-chloro-1,8-naphthyridin-2-yl)acetamide
• InChI: InChI=1S/C10H8ClN3O/c1-6(15)13-9-3-2-7-8(11)4-5-12-10(7)14-9/h2-5H,1H3,(H,12,13,14,15)
• InChI Key: JXCYQXFZWFAGJR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=NC=CC(=C2C=C1)Cl
• Molecular Formula: C10H8ClN3O
• Molecular Weight: 221.64 g/mol

Description

“N-(5-chloro-1,8-naphthyridin-2-yl)acetamide” is a compound that belongs to the class of 1,8-naphthyridines. These compounds have been found to be fluorescent in solution. They have been studied in the presence of Cu+ and Cu2+ ions, and it was found that the metal causes the quenching of their fluorescence emission, due to the formation of complexes between the naphthyridine and the metal.

Synthesis Analysis

The synthesis of “N-(5-chloro-1,8-naphthyridin-2-yl)acetamide” involves a reaction with POCl3, leading to the formation of the compound. This is followed by a Suzuki coupling, which involves the reflux of the compound, 4-methoxyphenylboronic acid, and Pd(PPh3)4 in benzene, ethanol.

Molecular Structure Analysis

The molecular structure of “N-(5-chloro-1,8-naphthyridin-2-yl)acetamide” can be analyzed using various spectroscopic techniques. For instance, IR spectroscopy can provide information about the functional groups present in the molecule. NMR spectroscopy can provide detailed information about the structure of the molecule, including the types of atoms present and their connectivity.

Chemical Reactions Analysis

“N-(5-chloro-1,8-naphthyridin-2-yl)acetamide” has been found to participate in various chemical reactions. For instance, it has been used in the synthesis of 1,8-naphthyridines, which include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(5-chloro-1,8-naphthyridin-2-yl)acetamide” can be determined using various analytical techniques. For instance, its molecular weight can be determined using mass spectrometry. Its solubility, melting point, and boiling point can be determined using standard laboratory techniques.

Future Directions

The future directions for the research on “N-(5-chloro-1,8-naphthyridin-2-yl)acetamide” could include further studies on its synthesis, properties, and potential applications. For instance, its potential use as a chemosensor could be explored further. Additionally, its interaction with other metal ions could also be studied.

Synthesis routes and methods

Procedure details

Phosphorous oxychloride (6.0 ml) was added to a stirred mixture of 2-acetamido-5-hydroxy-1,8-naphthyridine (2.4 g, 11.8 mmol) and N,N-dimethylaniline (6.0 ml) in toluene (100 ml). The mixture was then heated at reflux for 1 hour. The mixture was allowed to cool, the tolulene was removed by evaporation and the residue was partitioned between methylene chloride and aqueous sodium hydrogen carbonate solution. The organic layer was separated, dried (MgSO4) and the solvent was removed by evaporation to give 2-acetamido-5-chloro-1,8-naphthyridine (470 mg, 18%) as a brown solid.